Cas no 1385394-13-7 (2-bromo-N-cyano(2-fluorophenyl)methylbenzamide)

• Product Name: 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide
• CAS No: 1385394-13-7
• MF: C₁₅H₁₀BrFN₂O
• MW: 333.155106067657
• CID: 6309383
• PubChem ID: 72016017
• Update Time: 2025-06-09

2-bromo-N-cyano(2-fluorophenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide
• EN300-26684228
• 1385394-13-7
• 2-BROMO-N-[CYANO(2-FLUOROPHENYL)METHYL]BENZAMIDE
• Z1191190539
• AKOS016920731
• 2-Bromo-N-[cyano-(2-fluorophenyl)methyl]benzamide

• Inchi： 1S/C15H10BrFN2O/c16-12-7-3-1-5-10(12)15(20)19-14(9-18)11-6-2-4-8-13(11)17/h1-8,14H,(H,19,20)
• InChI Key： VSFKMYIGLZSFFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC(C#N)C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 331.99605g/mol
• Monoisotopic Mass: 331.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide

Introduction to 2-Bromo-N-Cyano(2-Fluorophenyl)methylbenzamide (CAS No. 1385394-13-7)

2-Bromo-N-cyano(2-fluorophenyl)methylbenzamide (CAS No. 1385394-13-7) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide is composed of a benzamide core with a bromo substituent on the benzene ring and a cyano group attached to the nitrogen atom of the amide. Additionally, the presence of a fluorine atom on the phenyl ring adds to its complexity and reactivity. These structural elements contribute to the compound's unique physical and chemical properties, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide is typically a solid at room temperature with a melting point ranging from 150°C to 160°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The synthesis of 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-bromobenzoyl chloride with cyano(2-fluorophenyl)methanamine in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, resulting in the formation of the desired product with high yield and purity. Alternative synthetic strategies, including those involving transition metal-catalyzed cross-coupling reactions, have also been explored to improve efficiency and reduce byproduct formation.

Recent research has focused on the biological activity of 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug development. For instance, it has been reported to inhibit the activity of serine proteases, which are involved in numerous physiological processes and diseases such as cancer and inflammation. Additionally, preliminary studies have indicated that 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide may have antiviral properties, particularly against certain RNA viruses.

In the context of drug discovery, 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide has been evaluated for its potential as a therapeutic agent. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models of cancer. The compound's ability to selectively target specific enzymes without causing significant toxicity to normal cells is a key advantage that has attracted significant interest from pharmaceutical companies.

Beyond its direct biological effects, 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide has also been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have modified the bromo substituent through various chemical transformations to generate analogs with improved potency and selectivity. These efforts have led to the identification of several promising candidates for further development.

The environmental impact of 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide is another important consideration in its use and production. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthetic methods that reduce waste generation and energy consumption.

In conclusion, 2-bromo-N-cyano(2-fluorophenyl)methylbenzamide (CAS No. 1385394-13-7) is a multifaceted compound with significant potential in both academic research and pharmaceutical applications. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to advancements in chemistry and medicine.